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Compound of Interest

(R)-1-Methoxypropan-2-amine
Compound Name:
hydrochloride

Cat. No.: B591868

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise overview of the fundamental physicochemical properties of
(R)-1-Methoxypropan-2-amine hydrochloride, a chiral amine derivative of interest in various
research and development applications. The information presented herein is intended to
support laboratory activities, computational modeling, and further scientific investigation.

Chemical Identity and Properties

(R)-1-Methoxypropan-2-amine hydrochloride is the hydrochloride salt of the (R)-enantiomer
of 1-methoxypropan-2-amine. The presence of a chiral center at the second carbon position
imparts specific stereochemical properties to the molecule, which can be critical in its biological
interactions.

Data Presentation: Molecular and Physical Data

The core molecular and physical data for (R)-1-Methoxypropan-2-amine hydrochloride are
summarized in the table below for easy reference and comparison.
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Parameter Value Reference
Molecular Formula C4H12CINO [1]
Molecular Weight 125.60 g/mol [11[2][3]
Physical Form Solid [1]

InChi Key RVDUOVVHQKMQLM- (]

PGMHMLKASA-N

SMILES String COC--INVALID-LINK--C.CI [1]

Experimental Protocols

Detailed experimental protocols for the determination of the molecular weight and formula of
(R)-1-Methoxypropan-2-amine hydrochloride would typically involve standard analytical
techniques such as mass spectrometry and elemental analysis.

e Mass Spectrometry: High-resolution mass spectrometry (HRMS) would be employed to
determine the accurate mass of the molecular ion, which can be used to confirm the
elemental composition. The compound would be introduced into the mass spectrometer,
ionized (e.g., by electrospray ionization), and the mass-to-charge ratio of the resulting ions
measured.

o Elemental Analysis: Combustion analysis would be used to determine the percentage
composition of carbon, hydrogen, nitrogen, and chlorine. A weighed sample of the compound
is burned in an excess of oxygen, and the combustion products (CO2, H20, N2, and HCI)
are collected and quantified to determine the empirical formula.

Logical Relationship Diagram

The following diagram illustrates the logical relationship between the chemical name, its
molecular formula, and its corresponding molecular weight.
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(R)-1-Methoxypropan-2-amine hydrochloride
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results in a
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125.60 g/mol

Figure 1. Physicochemical Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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